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Compound of Interest

Compound Name: Ret-IN-22

Cat. No.: B12386938 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for a product named "Ret-IN-22" was found.

Based on the nomenclature, it is presumed that this product contains a retinoid, and the

following disposal procedures are based on the properties of all-trans-Retinoic Acid, a common

retinoid. Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements and to confirm the composition of "Ret-IN-22"

before proceeding.

This guide provides essential safety and logistical information for the proper disposal of Ret-IN-
22, ensuring the safety of laboratory personnel and compliance with hazardous waste

regulations.

I. Immediate Safety and Handling Precautions
All-trans-Retinoic Acid is sensitive to light and air.[1] Handle this compound in a well-ventilated

area, preferably under a chemical fume hood, to avoid inhalation of dust.[2] Personal Protective

Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard laboratory coat is required. For large spills, chemical-resistant

outerwear may be necessary.
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II. Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Treat all Ret-IN-22 waste, including empty containers, contaminated labware (e.g., pipette

tips, vials), and contaminated PPE, as hazardous chemical waste.

Do not mix Ret-IN-22 waste with other waste streams unless explicitly permitted by your

institution's EHS department.

2. Waste Collection and Containerization:

Use a designated, leak-proof, and sealable hazardous waste container. The container must

be compatible with the chemical waste.

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

("Ret-IN-22, presumed to contain all-trans-Retinoic Acid"), the date of accumulation, and the

associated hazards (e.g., "Toxic," "Irritant").

Keep the waste container securely closed except when adding waste.

3. Disposal of Solid Waste:

For solid Ret-IN-22 powder, carefully transfer it into the designated hazardous waste

container. Avoid creating dust. If there is a risk of dust, you can dampen the material with a

suitable solvent like toluene before transfer.[1]

Contaminated materials such as weighing paper, spatulas, and PPE should be placed in the

same hazardous waste container.

4. Disposal of Liquid Waste (Solutions containing Ret-IN-22):

Collect all liquid waste containing Ret-IN-22 in a separate, clearly labeled hazardous waste

container.

Do not dispose of liquid Ret-IN-22 waste down the drain.

5. Decontamination of Labware:
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Reusable labware that has come into contact with Ret-IN-22 should be decontaminated.

A recommended procedure is to rinse the labware with a solvent such as toluene, followed

by a thorough wash with soap and water.[1] The solvent rinsate must be collected and

disposed of as hazardous waste.

6. Spill Management:

In the event of a spill, first, ensure there are no ignition sources in the area.[1]

For small spills, dampen the solid material with toluene and transfer it to a suitable container.

Use absorbent paper dampened with toluene to clean up any remaining material.[1]

Seal all contaminated cleaning materials in a vapor-tight plastic bag for disposal as

hazardous waste.[1]

For large spills, evacuate the area and contact your institution's EHS department

immediately.

7. Final Disposal:

Store the sealed hazardous waste container in a designated satellite accumulation area until

it is collected by your institution's EHS personnel for final disposal at an approved waste

disposal facility.[3]

III. Quantitative Data Summary
Property[4] Value Notes

Melting Point 180-181 °C -

Boiling Point 381.66°C (estimated) -

Solubility in Water Insoluble -

Storage Temperature -20°C Sensitive to light.

IV. Experimental Protocols Cited
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The disposal procedures outlined above are based on standard laboratory safety protocols and

information from safety data sheets for all-trans-Retinoic Acid. No specific experimental

protocols were cited in the generation of this disposal guidance.

V. Diagrams

Ret-IN-22 Waste Generated

Is the waste liquid or solid?

Solid Waste (Powder, Contaminated Labware, PPE)

Solid

Liquid Waste (Solutions)

Liquid

Collect in a labeled, sealed hazardous waste container. Collect in a labeled, sealed hazardous waste container for liquids.

Store in designated Satellite Accumulation Area.

Arrange for pickup by Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ret-IN-22 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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